4-Benzofurazanamine, N,N-dimethyl-7-nitro-

• IUPAC Name: N,N-dimethyl-4-nitro-2,1,3-benzoxadiazol-7-amine
• InChI: InChI=1S/C8H8N4O3/c1-11(2)5-3-4-6(12(13)14)8-7(5)9-15-10-8/h3-4H,1-2H3
• InChI Key: JKWNQFKDTSTWGL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C2=NON=C12)[N+](=O)[O-]
• Molecular Formula: C8H8N4O3
• DSSTOX Substance ID: DTXSID40163082
• Molecular Weight: 208.17 g/mol
• CAS RN: 1455-87-4

Description

4-Benzofurazanamine, N,N-dimethyl-7-nitro- (4-BF-7N) is a compound belonging to the benzofurazan family of heterocyclic compounds. It is an organic molecule composed of a benzofuran ring system with an N,N-dimethyl-7-nitro substituent. 4-BF-7N has been the subject of numerous scientific studies due to its potential applications in medicine, biochemistry, and chemistry.

Scientific Research Applications

Fluorescent Labeling and Sensing

Benzofurazan derivatives, including compounds with structures similar to 4-Benzofurazanamine, N,N-dimethyl-7-nitro, are widely used in fluorescent labeling and sensing. For instance, fluorogenic and fluorescent labeling reagents with a benzofurazan skeleton are reviewed for their synthetic method, reactivity, fluorescence characteristics, sensitivity, and application to analytes. These compounds demonstrate significant potential in biomedical chromatography and fluorescence imaging, highlighting their utility in sensitive and selective detection applications (Uchiyama et al., 2001).

Anticonvulsant Activity

Research on benzofurazan derivatives also extends to their pharmacological potential. For instance, dialkyl 4-(benzo[d][1,3]dioxol-6-yl)-1,4-dihydro-2,6-dimethyl-1-substituted pyridine-3,5-dicarboxylate derivatives, which share structural similarities with benzofurazan compounds, have been synthesized and evaluated for their anticonvulsant activity. These compounds demonstrate significant anticonvulsant and antioxidant activities, supporting their potential in medicinal chemistry as therapeutic agents (Prasanthi et al., 2013).

Generation of Reactive Oxygen Species

Another notable application is the study of 7-nitro-4-(phenylthio)benzofurazan, a potent derivative within the benzofurazan family, for its ability to generate reactive oxygen species (ROS). This compound demonstrates toxic redox-cycling, rapidly producing ROS in the presence of molecular oxygen. The study of such derivatives contributes to our understanding of their potential anticancer properties and the mechanisms underlying their biological activity (Patridge et al., 2012).

Anti-inflammatory and Analgesic Activity

Additionally, novel dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones, derived from benzofurazan, have been synthesized and evaluated for their antimicrobial, anti-inflammatory, LOX-5 inhibitory, and analgesic activity. These compounds exhibit significant antimicrobial activity and potent anti-inflammatory and analgesic activities, comparable to standard drugs. This research underscores the potential of benzofurazan derivatives in developing new therapeutic agents (Rajanarendar et al., 2013).

Antifungal Agents

Further exploring the antimicrobial potential, benzofurazan derivatives have been prepared and evaluated for their biological activities against phytopathogenic fungi. This research highlights the utility of benzofurazan compounds as potential antifungal agents, demonstrating significant activity against strains such as Rhizoctonia solani and Sclerotinia sclerotiorum. The identification of compounds with high antifungal efficacy contributes to the development of new agents for agricultural applications (Wang et al., 2014).